Cas no 2034302-32-2 (1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea)

• Product Name: 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea
• CAS No: 2034302-32-2
• Molecular Formula: C₂₀H₃₁N₃O₃S
• Molecular Weight: 393.543443918228
• CID: 5551921
• PubChem ID: 91814319

1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea Properties

Names and Identifiers

• AKOS025316039
• F6454-3095
• 2034302-32-2
• 1-(2,3-dimethoxyphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl]methyl]urea
• 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea
• 3-(2,3-dimethoxyphenyl)-1-{[1-(thian-4-yl)piperidin-4-yl]methyl}urea

• InChIKey： XRFJQASMSQFKSH-UHFFFAOYSA-N
• Inchi： 1S/C20H31N3O3S/c1-25-18-5-3-4-17(19(18)26-2)22-20(24)21-14-15-6-10-23(11-7-15)16-8-12-27-13-9-16/h3-5,15-16H,6-14H2,1-2H3,(H2,21,22,24)
• SMILES： S1CCC(CC1)N1CCC(CNC(NC2C=CC=C(C=2OC)OC)=O)CC1

Computed Properties

• Exact Mass: 393.20861303g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 393.20861303g/mol
• Heavy Atom Count: 27
• Complexity: 454
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas